Cas no 53776-45-7 (6,7-bis(2-methylpropoxy)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product name: 6,7-bis(2-methylpropoxy)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 53776-45-7
• MF: C₁₈H₂₃NO₅
• MW: 333.37892
• CID: 1585563
• PubChem ID: 148656

6,7-bis(2-methylpropoxy)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-bis(2-methylpropoxy)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 1,4-dihydro-6,7-bis(2-methylpropoxy)-4-oxo-
• 6,7-bis(2-methylpropoxy)-4-oxo-1H-quinoline-3-carboxylic acid
• SCHEMBL9570459
• 10500-89-7
• 53776-45-7
• 6,7-Diisobutoxy-4-hydroxyquinoline-3-carboxylic Acid
• DTXSID90202051
• 1,4-Dihydro-6,7-bis(2-methylpropoxy)-4-oxo-3-quinolinecarboxylic acid

• Inchi： InChI=1S/C18H23NO5/c1-10(2)8-23-15-5-12-14(6-16(15)24-9-11(3)4)19-7-13(17(12)20)18(21)22/h5-7,10-11H,8-9H2,1-4H3,(H,19,20)(H,21,22)
• InChI Key： CSEPFVXJYRWNMR-UHFFFAOYSA-N
• SMILES： CC(C)COC1=C(C=C2C(=C1)C(=O)C(=CN2)C(=O)O)OCC(C)C

Computed Properties

• Exact Mass: 333.15769
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 84.86